Cas no 3716-98-1 (1,2-Cyclobutanedicarbonitrile,1-chloro-)

• Product Name: 1,2-Cyclobutanedicarbonitrile,1-chloro-
• CAS No: 3716-98-1
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 296372
• PubChem ID: 24973870
• Update Time: 2025-04-19

1,2-Cyclobutanedicarbonitrile,1-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarbonitrile,1-chloro-
• 1-Chloro-1,2-dicyanocyclobutane
• 1-chlorocyclobutane-1,2-dicarbonitrile
• 1-chloro-1,2-cyclobutanedicarbonitrile
• 1-chloro-cyclobutane-1,2-dicarbonitrile
• 3716-98-1
• DTXSID80648186

• Inchi： 1S/C6H5ClN2/c7-6(4-9)2-1-5(6)3-8/h5H,1-2H2
• InChI Key： OLUUTZQTTGXFNG-UHFFFAOYSA-N
• SMILES： ClC1(C#N)CCC1C#N

Computed Properties

• Exact Mass: 140.0141259g/mol
• Monoisotopic Mass: 140.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų